Cas no 73341-64-7 (21α-Hydroxy-3-oxooleana-11,13(18)-dien-28-oic acid)

• Product Name: 21α-Hydroxy-3-oxooleana-11,13(18)-dien-28-oic acid
• CAS No: 73341-64-7
• MF: C₃₀H₄₄O₄
• MW: 468.667969703674
• CID: 577319
• Update Time: 2024-03-01

21α-Hydroxy-3-oxooleana-11,13(18)-dien-28-oic acid Chemical and Physical Properties

Names and Identifiers

• Oleana-11,13(18)-dien-28-oicacid, 21-hydroxy-3-oxo-, (21a)- (9CI)
• PapyriogeninD
• 21α-Hydroxy-3-oxooleana-11,13(18)-dien-28-oic acid
• Papyriogenin D
• CID 101277260

• Inchi： 1S/C30H44O4/c1-25(2)16-19-18-8-9-21-27(5)12-11-22(31)26(3,4)20(27)10-13-29(21,7)28(18,6)14-15-30(19,24(33)34)17-23(25)32/h8-9,20-21,23,32H,10-17H2,1-7H3,(H,33,34)/t20-,21+,23+,27-,28+,29+,30+/m0/s1
• InChI Key： NOLMPTYBPSBINV-RFEXVSFKSA-N
• SMILES： O=C1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)C[C@H](C(C)(C)CC4=C3C=C[C@@H]12)O

Computed Properties

• Exact Mass: 468.324
• Monoisotopic Mass: 468.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids